2-(2,3-dihydro-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide

• Molecular Formula: C13H13N3OS
• Molecular Weight: 259.33 g/mol
• IUPAC Name: 2-(2,3-dihydroindol-1-yl)-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H13N3OS/c17-12(15-13-14-6-8-18-13)9-16-7-5-10-3-1-2-4-11(10)16/h1-4,6,8H,5,7,9H2,(H,14,15,17)
• InChI Key: DQLNDXQINNHALC-UHFFFAOYSA-N
• SMILES: C1CN(C2=CC=CC=C21)CC(=O)NC3=NC=CS3

Description

2-(2,3-dihydro-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide, also known as compound 1, is a small molecule compound that has been the subject of scientific research due to its potential therapeutic applications. It has been synthesized using various methods and has been shown to have promising effects on various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 2-(2,3-dihydro-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide 1 is not fully understood. However, it has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. HDAC inhibitors have been shown to have anticancer and anti-inflammatory activity, which may explain the therapeutic effects of this compound 1.
Biochemical and Physiological Effects
Compound 1 has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase enzymes and reducing the expression of anti-apoptotic proteins. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the NF-κB signaling pathway. In addition, this compound 1 has been shown to reduce oxidative stress and inflammation in the brain by increasing the expression of antioxidant enzymes and reducing the expression of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2,3-dihydro-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide 1 in lab experiments include its high purity and yield, as well as its potential therapeutic applications. However, the limitations include the lack of understanding of its mechanism of action and the need for further research to fully understand its biochemical and physiological effects.

Future Directions

There are several future directions for research on 2-(2,3-dihydro-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide 1. One direction is to further investigate its mechanism of action, including its interaction with HDACs and other enzymes. Another direction is to explore its potential therapeutic applications in other diseases, such as neurodegenerative diseases and autoimmune diseases. In addition, future research could focus on optimizing the synthesis method of this compound 1 to improve its yield and purity.

Synthesis Methods

Compound 1 has been synthesized using various methods, including the reaction of 2-aminothiazole with indole-2-carboxylic acid, followed by reaction with acetic anhydride. Another method involves the reaction of 2-aminothiazole with 2-bromo-1-(2,3-dihydro-1H-indol-1-yl)ethanone, followed by reaction with sodium acetate. These methods have been optimized to yield 2-(2,3-dihydro-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide 1 in high purity and yield.

Scientific Research Applications

Compound 1 has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have anticancer activity by inducing apoptosis in cancer cells. It has also been shown to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, 2-(2,3-dihydro-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide 1 has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.